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molecular formula C12H10O3S B8306478 2-Hydroxy-4-(3-thienylmethoxy)benzaldehyde

2-Hydroxy-4-(3-thienylmethoxy)benzaldehyde

Cat. No. B8306478
M. Wt: 234.27 g/mol
InChI Key: NUKFXZXDCFHHDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06211234B1

Procedure details

A mixture of 2-hydroxy-4-(3-thienylmethoxy)benzaldehyde (7.7 g), nitroethane (4.74 mL), sodium acetate (5.4 g) and glacial acetic acid (6.6 mL) is heated at reflux for 14 hours. The mixture is then cooled, diluted with water (50 mL) and extracted with ethyl acetate (3×50 mL). The combined organic extracts are washed with saturated aqueous sodium bicarbonate solution (3×50 mL), dried over magnesium sulphate, and concentrated in vacuo. The resulting residue is subjected to flash chromatography on silica gel, eluting with a mixture of ethyl acetate and pentane (3:7 v/v), to give 2-hydroxy-4-(3-thienylmethoxy)benzonitrile (7.6 g), in the form of a pale yellow solid.
Name
2-hydroxy-4-(3-thienylmethoxy)benzaldehyde
Quantity
7.7 g
Type
reactant
Reaction Step One
Name
nitroethane
Quantity
4.74 mL
Type
reactant
Reaction Step One
Name
sodium acetate
Quantity
5.4 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
6.6 mL
Type
reactant
Reaction Step One
Name
water
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
2-hydroxy-4-(3-thienylmethoxy)benzonitrile

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:9]=[C:8]([O:10][CH2:11][C:12]2[CH:16]=[CH:15][S:14][CH:13]=2)[CH:7]=[CH:6][C:3]=1[CH:4]=O.[N+:17](CC)([O-])=O.C([O-])(=O)C.[Na+].C(O)(=O)C>O>[OH:1][C:2]1[CH:9]=[C:8]([O:10][CH2:11][C:12]2[CH:16]=[CH:15][S:14][CH:13]=2)[CH:7]=[CH:6][C:3]=1[C:4]#[N:17] |f:2.3|

Inputs

Step One
Name
2-hydroxy-4-(3-thienylmethoxy)benzaldehyde
Quantity
7.7 g
Type
reactant
Smiles
OC1=C(C=O)C=CC(=C1)OCC1=CSC=C1
Name
nitroethane
Quantity
4.74 mL
Type
reactant
Smiles
[N+](=O)([O-])CC
Name
sodium acetate
Quantity
5.4 g
Type
reactant
Smiles
C(C)(=O)[O-].[Na+]
Name
acetic acid
Quantity
6.6 mL
Type
reactant
Smiles
C(C)(=O)O
Step Two
Name
water
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
is heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 14 hours
Duration
14 h
TEMPERATURE
Type
TEMPERATURE
Details
The mixture is then cooled
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (3×50 mL)
WASH
Type
WASH
Details
The combined organic extracts are washed with saturated aqueous sodium bicarbonate solution (3×50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulphate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
WASH
Type
WASH
Details
eluting with a mixture of ethyl acetate and pentane (3:7 v/v)

Outcomes

Product
Name
2-hydroxy-4-(3-thienylmethoxy)benzonitrile
Type
product
Smiles
OC1=C(C#N)C=CC(=C1)OCC1=CSC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 7.6 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.